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For Immediate Release

GOSHEIM, Germany — December 17, 2025 — In the ever-evolving landscape of crop
protection, a retrospective analysis of historical compounds offers valuable insights into the
advancements of modern chemical science. This report provides a comparative overview of the
efficacy of Binapacryl, an obsolete dinitrophenol miticide, with a selection of modern miticides
currently employed in agriculture. Due to its discontinued use and regulatory bans in numerous
countries, direct comparative field data is unavailable. Therefore, this guide juxtaposes the
historical context of Binapacryl with the contemporary performance data of modern
alternatives, highlighting the significant progress in miticide development concerning efficacy,
mode of action, and safety.

Binapacryl, a contact fungicide and miticide, was historically used to control powdery mildew
and various mite species, including those from the Panonychid and Tetranychid families. Its
mechanism of action involves the uncoupling or inhibition of oxidative phosphorylation, a vital
process for energy production in mites. However, Binapacryl's use has been discontinued
globally due to significant concerns regarding its high toxicity to mammals, fish, and aquatic
invertebrates, as well as its potential for teratogenic and carcinogenic effects. Furthermore, it
readily metabolizes into dinoseb, a compound with even greater toxicity.

Modern miticides, in contrast, have been developed with more specific target sites, often
resulting in lower toxicity to non-target organisms and improved safety profiles. These
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compounds employ a variety of mechanisms of action, crucial for effective resistance
management strategies that rely on the rotation of different miticide classes.

Comparative Efficacy of Modern Miticides

The following table summarizes the efficacy of several modern miticides against the two-
spotted spider mite (Tetranychus urticae), a common and destructive agricultural pest. The data
is presented as the median lethal concentration (LC50), which represents the concentration of
the miticide required to kill 50% of the test population under controlled laboratory conditions.
Lower LC50 values indicate higher toxicity to the target pest.

o Active Target Mite

Miticide Class . LC50 (ppm) . Reference
Ingredient Species

METI - Complex _ Tetranychus
Fenazaquin 0.18 - 0.20 )

| urticae

METI - Complex ) )
Fenpyroximate 0.05 (eggs) Panonychus ulmi

METI - Complex 4.8 (adults), 0.9 Tetranychus
Cyflumetofen )
Il (larvae) urticae
METI - Complex ) Tetranychus
Bifenazate 2.591
i truncatus
Chloride Channel ) Tetranychus
_ Abamectin 0.1447 _
Activator urticae
Lipid Synthesis _ _ Tetranychus
o Spiromesifen 133.4 )
Inhibitor urticae
Mite Growth ) Tetranychus
o Hexythiazox - )
Inhibitor urticae

Experimental Protocols

The LC50 values presented in the table are typically determined using standardized laboratory
bioassays. A common and accepted methodology is the leaf-dip bioassay.
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Leaf-Dip Bioassay Protocol:

o Mite Rearing: A susceptible strain of the target mite species (e.g., Tetranychus urticae) is
reared on a suitable host plant, such as bean plants (Phaseolus vulgaris), under controlled
environmental conditions (e.g., 25 + 1°C, 75 = 5% RH, and a 16:8 hour light:dark
photoperiod).

o Preparation of Miticide Solutions: Serial dilutions of the technical grade or formulated miticide
are prepared in distilled water containing a surfactant (e.g., Triton X-100) to ensure uniform
wetting of the leaf surface. A control solution consists of distilled water and the surfactant
only.

o Leaf Disc Preparation: Leaf discs of a uniform size are excised from the host plant leaves.

o Treatment Application: Each leaf disc is immersed in a specific concentration of the miticide
solution or the control solution for a standardized period (e.g., 5-10 seconds).

e Drying and Infestation: The treated leaf discs are allowed to air-dry. Once dry, a specific
number of adult female mites (e.g., 20-30) are transferred onto the adaxial surface of each
leaf disc.

e Incubation: The leaf discs are placed on a moist substrate, such as a water-saturated cotton
pad in a Petri dish, to maintain turgor and prevent mite escape. The Petri dishes are then
incubated under the same controlled conditions as the mite rearing.

o Mortality Assessment: Mite mortality is assessed at specific time intervals after treatment
(e.g., 24, 48, and 72 hours). Mites that are unable to move when prodded with a fine brush
are considered dead.

o Data Analysis: The mortality data is corrected for control mortality using Abbott's formula. A
probit analysis is then performed to determine the LC50 value, along with its 95% confidence
limits.

Signaling Pathways and Experimental Workflows

To visually represent the concepts discussed, the following diagrams have been generated
using Graphviz.
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Binapacryl's Mode of Action

Oxidative
Phosphorylation

Uncouples/
nhibits

Mitochondrion

. Metabolism
Binapacryl

Dinoseb ATP Production

Cessation leads to Energy Depletion
& Mite Death

Click to download full resolution via product page

Caption: Mechanism of action of Binapacryl leading to mite death.
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Caption: Standardized workflow for a leaf-dip miticide bioassay.
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In conclusion, while Binapacryl was an effective miticide in its time, the development of
modern acaricides has led to significant improvements in terms of target specificity, efficacy at
lower concentrations, and, most importantly, human and environmental safety. The diverse
modes of action of modern miticides are a cornerstone of sustainable pest management,
offering tools to combat resistance that were not available during the era of broad-spectrum
pesticides like Binapacryl.

 To cite this document: BenchChem. [Obsolete Miticide Binapacryl: A Comparative Efficacy
Analysis Against Modern Acaricides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667083#comparing-the-efficacy-of-binapacryl-with-
modern-miticides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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